Cas no 2640843-50-9 (N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}furan-2-carboxamide)

• Product Name: N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}furan-2-carboxamide
• CAS No: 2640843-50-9
• MF: C₁₇H₁₇N₃O₂
• MW: 295.335783720016
• CID: 5340962
• PubChem ID: 155801079
• Update Time: 2025-05-19

N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6518-4566
• AKOS040700274
• 2640843-50-9
• N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}furan-2-carboxamide
• N-[2-[4-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethyl]-2-furancarboxamide

• Inchi： 1S/C17H17N3O2/c1-20-15(9-11-19-20)14-6-4-13(5-7-14)8-10-18-17(21)16-3-2-12-22-16/h2-7,9,11-12H,8,10H2,1H3,(H,18,21)
• InChI Key： DXNCXAIZLMAEFK-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCCC1=CC=C(C2N(C)N=CC=2)C=C1)=O

Computed Properties

• Exact Mass: 295.132076794g/mol
• Monoisotopic Mass: 295.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 60.1Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 546.4±45.0 °C(Predicted)
• pka: 14.21±0.46(Predicted)

Additional information on N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}furan-2-carboxamide

Introduction to N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}furan-2-carboxamide (CAS No. 2640843-50-9)

N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}furan-2-carboxamide, also known by its CAS registry number CAS No. 2640843-50, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound has been extensively studied for its unique structural properties and potential applications in drug development and advanced materials.

The molecular structure of N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}furan-carboxamide is characterized by a pyrazole ring fused with a furan moiety, creating a conjugated system that exhibits interesting electronic properties. The presence of the methyl group on the pyrazole ring further enhances the compound's stability and reactivity, making it a valuable component in various chemical reactions.

Recent studies have highlighted the potential of this compound as a precursor for synthesizing advanced materials, such as organic semiconductors and stimuli-responsive polymers. Its ability to form stable complexes with metal ions has also been explored in the context of catalysis and sensing applications.

In the field of pharmacology, CAS No. 2640843 has shown promise as a lead compound for drug development targeting various therapeutic areas, including cancer and neurodegenerative diseases. Its unique combination of hydrophobic and hydrophilic groups allows for efficient binding to biological targets, making it an attractive candidate for further research.

Moreover, the synthesis of this compound has been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields and purity. These advancements have made it more accessible for large-scale production and application in industrial settings.

In conclusion, N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenylethyl}}furan-carboxamide (CAS No. 2640843-) is a versatile compound with a wide range of potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and functionalities, solidifying its position as an important molecule in modern chemistry.